Cas no 851952-11-9 (ethyl 3-(4-methoxyphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-methoxyphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851952-11-9
• MF: C₂₃H₁₈N₄O₇S
• MW: 494.476624011993
• CID: 6430361
• PubChem ID: 4121453
• Update Time: 2025-11-01

ethyl 3-(4-methoxyphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methoxyphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-3-(4-methoxyphenyl)-5-[(3-nitrobenzoyl)amino]-4-oxo-, ethyl ester
• F0641-0711
• 851952-11-9
• AKOS024590467
• ethyl 3-(4-methoxyphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AB00670636-01
• ethyl 3-(4-methoxyphenyl)-5-(3-nitrobenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-methoxyphenyl)-5-[(3-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C23H18N4O7S/c1-3-34-23(30)19-17-12-35-21(24-20(28)13-5-4-6-15(11-13)27(31)32)18(17)22(29)26(25-19)14-7-9-16(33-2)10-8-14/h4-12H,3H2,1-2H3,(H,24,28)
• InChI Key： XXMYYJLYQRXPAH-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)OC)C(C2=C1NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 494.08962010g/mol
• Monoisotopic Mass: 494.08962010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 10.73±0.20(Predicted)

Additional information on ethyl 3-(4-methoxyphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Analysis of Ethyl 3-(4-Methoxyphenyl)-5-(3-Nitrobenzamido)-4-Oxo-3H,4H-Thieno[3,4-d]Pyridazine-1-Carboxylate (CAS No. 851952-11-9)

The compound ethyl 3-(4-methoxyphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851952-11-9) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and materials science research. Its complex structure, featuring a thieno[3,4-d]pyridazine core, 4-methoxyphenyl, and 3-nitrobenzamido substituents, makes it a subject of interest for drug discovery and organic synthesis. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

Recent trends in scientific literature highlight a growing demand for novel heterocyclic compounds with multifunctional properties. The ethyl carboxylate moiety in this molecule enhances its solubility and bioavailability, which are critical factors in drug development. Additionally, the presence of a nitro group and methoxy group offers opportunities for further chemical modifications, making it a versatile intermediate in synthetic chemistry. These attributes align with current industry focus on structure-activity relationship (SAR) studies and high-throughput screening methodologies.

From an SEO perspective, users frequently search for terms like "thieno[3,4-d]pyridazine derivatives", "nitrobenzamido compounds in drug design", and "CAS 851952-11-9 applications". Addressing these queries, this compound's unique scaffold has been investigated for its potential in kinase inhibition, a hot topic in oncology research. Its 4-oxo-3H,4H-thieno[3,4-d]pyridazine backbone is structurally analogous to several FDA-approved kinase inhibitors, sparking interest in its mechanism of action.

Another area of exploration is the compound's role in photodynamic therapy (PDT). The thieno[3,4-d]pyridazine core exhibits notable photophysical properties, which could be harnessed for light-activated therapeutic agents. This aligns with the rising popularity of non-invasive treatment modalities in medical research. Furthermore, its 3-nitrobenzamido group may contribute to ROS (reactive oxygen species) generation under specific conditions, a mechanism leveraged in several anticancer strategies.

In material science, the compound's conjugated system and electron-withdrawing nitro group make it a candidate for organic semiconductors and OLED (organic light-emitting diode) applications. Researchers are examining its charge transport properties, given the increasing demand for flexible electronics. The methoxyphenyl substituent could also influence its crystallinity and thin-film morphology, key parameters in device performance.

Synthetic accessibility is another advantage of ethyl 3-(4-methoxyphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate. Modern microwave-assisted synthesis and flow chemistry techniques have reduced production time while improving yields—a response to the industry's push for green chemistry and atom economy. These advancements address common search queries like "efficient synthesis of nitro-containing heterocycles" and "scalable routes to thienopyridazines".

Quality control and characterization of this compound involve advanced techniques such as HPLC purity analysis, LC-MS, and X-ray crystallography. The nitro group's vibrational signatures in FT-IR spectroscopy and the distinct proton environments in 1H-NMR provide robust analytical handles. These details cater to laboratory professionals searching for "CAS 851952-11-9 spectral data" or "characterization of thieno[3,4-d]pyridazine derivatives".

In conclusion, ethyl 3-(4-methoxyphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a compelling case study in interdisciplinary research. Its relevance to drug discovery, material science, and synthetic methodology ensures sustained academic and industrial interest. Future studies may explore its biocompatibility, structure-property relationships, and derivatization potential, further solidifying its position in cutting-edge chemical research.